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Compound of Interest

Compound Name: Ethyl propyl sulfide

Cat. No.: B1361377 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Ethyl Propyl Sulfide

Introduction
Ethyl propyl sulfide, systematically named 1-(ethylsulfanyl)propane, is an organic thioether

with the chemical formula C₅H₁₂S.[1] It is a colorless liquid characterized by a distinct odor.[1]

[2] This compound, also known as 3-thiahexane, consists of a sulfur atom bonded to an ethyl

group and a propyl group.[1][3][4] With a molecular weight of approximately 104.22 g/mol , it

finds applications as a flavoring agent in the food industry and as an intermediate in various

organic syntheses.[1][3][5] This technical guide provides a comprehensive overview of its

physical, chemical, and spectroscopic properties, along with detailed experimental protocols for

its synthesis and characterization, aimed at researchers and professionals in the fields of

chemistry and drug development.

Physical Properties
Ethyl propyl sulfide is a volatile and flammable liquid.[1] Its physical characteristics are largely

dictated by its moderate-length alkyl chains and the central sulfur atom, which influences its

polarity and intermolecular forces. While the sulfur atom introduces some polarity, the

compound has limited solubility in water but is soluble in common organic solvents.[2]

Table 1: Key Physical Properties of Ethyl Propyl Sulfide
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Property Value Reference(s)

Molecular Formula C₅H₁₂S [1][3][5]

Molecular Weight 104.22 g/mol [1][3][5]

CAS Number 4110-50-3 [1][3][5]

Appearance Colorless clear liquid [1][2][6]

Odor Characteristic, garlic-like [1][2]

Boiling Point 115 - 120.2 °C [3][4][7][8]

Melting Point -117 °C [4][7]

Density 0.833 - 0.843 g/cm³ at 20-25°C [3][4]

Refractive Index (n_D) 1.440 - 1.446 at 20°C

Flash Point 18.9 °C (66.0 °F) [3][4]

Vapor Pressure 18.8 mmHg at 25°C [1]

Solubility
Limited in water; Soluble in

organic solvents
[2]

LogP (Octanol/Water) 2.1 - 2.15 [4][5]

Chemical Properties and Reactivity
As a thioether, ethyl propyl sulfide exhibits reactivity centered on the lone pairs of electrons

on the sulfur atom, making it a nucleophile.[1] Its key reactions involve oxidation of the sulfur

center and alkylation to form sulfonium salts.

Key Reactions
Oxidation: Ethyl propyl sulfide can be oxidized to form ethyl propyl sulfoxide or further to

ethyl propyl sulfone.[1] Mild oxidizing agents like hydrogen peroxide typically yield the

sulfoxide, while stronger agents are required for the sulfone.[1]

Nucleophilic Substitution (Alkylation): The sulfur atom can act as a nucleophile, reacting with

alkyl halides to produce trialkylsulfonium salts.[1] This reaction is analogous to the alkylation
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of amines.[1]

Complexation with Metals: Thioethers are known to be soft ligands that can coordinate with

various transition metals.

Synthesis
A common and straightforward method for synthesizing ethyl propyl sulfide is through the

Williamson ether synthesis-analog for thioethers, which involves the alkylation of a thiol.[1]

Alkylation of Thiolate: The most prevalent laboratory synthesis involves the reaction of

propanethiol with an ethyl halide (like ethyl bromide) in the presence of a base. The base

deprotonates the thiol to form a more nucleophilic thiolate anion, which then displaces the

halide in an Sₙ2 reaction.[1]

Direct Sulfidation: Industrial-scale synthesis can involve the direct reaction of ethylene and

propane with sulfur at elevated temperatures.[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and structural elucidation of ethyl propyl
sulfide. The following table summarizes its key spectroscopic features.

Table 2: Spectroscopic Data for Ethyl Propyl Sulfide
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Technique Key Features Reference(s)

Mass Spectrometry (MS)

Molecular Ion (M⁺): m/z = 104.

Characteristic fragmentation

patterns for alkyl sulfides are

observed.

[9][10]

Infrared (IR) Spectroscopy

C-H stretching: ~2850-2960

cm⁻¹.C-S stretching: ~570-730

cm⁻¹ (in the fingerprint region).

[5][9][11]

¹H NMR Spectroscopy

Exhibits characteristic signals

for the ethyl and propyl groups,

typically in the δ 0.9-2.7 ppm

range.

[5][9]

¹³C NMR Spectroscopy

Shows five distinct signals

corresponding to the five

unique carbon atoms in the

molecule.

[9][11]

Safety and Hazards
Ethyl propyl sulfide is a hazardous chemical that requires careful handling. It is classified as a

highly flammable liquid and vapor.[5][12]

GHS Hazard Statements: H225 (Highly Flammable liquid and vapor), H315 (Causes skin

irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[1][5]

Precautionary Measures: Handle in a well-ventilated area, away from heat, sparks, and open

flames.[12] Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.[13] Grounding and bonding of containers and

receiving equipment are necessary to prevent static discharge.[12]

First Aid: In case of skin contact, immediately remove contaminated clothing and rinse the

skin with plenty of water.[12] For eye contact, rinse cautiously with water for several minutes.

If inhaled, move the person to fresh air.[13]
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Experimental Protocols
Synthesis of Ethyl Propyl Sulfide via Thiol Alkylation
This protocol describes the synthesis of ethyl propyl sulfide from 1-propanethiol and ethyl

bromide.

Materials: 1-propanethiol, ethyl bromide, sodium hydroxide (NaOH), ethanol, diethyl ether,

anhydrous magnesium sulfate (MgSO₄), distilled water.

Methodology:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

a stoichiometric amount of sodium hydroxide in ethanol.

Cool the solution in an ice bath and slowly add one equivalent of 1-propanethiol dropwise

with continuous stirring.

After the addition is complete, allow the mixture to stir for 15 minutes to ensure the

complete formation of the sodium propanethiolate salt.

Add a slight excess (1.1 equivalents) of ethyl bromide to the flask.

Remove the ice bath and heat the mixture to reflux for 2-3 hours. Monitor the reaction

progress using thin-layer chromatography (TLC) or gas chromatography (GC).

After the reaction is complete, cool the mixture to room temperature.

Remove the ethanol under reduced pressure using a rotary evaporator.

Add distilled water to the residue and transfer the mixture to a separatory funnel.

Extract the aqueous layer three times with diethyl ether.

Combine the organic extracts and wash them sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate

using a rotary evaporator.
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Purify the crude product by fractional distillation to obtain pure ethyl propyl sulfide.

Determination of Refractive Index
This protocol outlines the measurement of the refractive index using an Abbe refractometer.

Equipment: Abbe refractometer, constant temperature water bath, Pasteur pipette, lint-free

tissues, calibration standard (e.g., distilled water).

Methodology:

Turn on the refractometer and the attached light source. Ensure the circulating water bath

is set to the desired temperature (e.g., 20.0 °C).

Calibrate the instrument using a standard of known refractive index, such as distilled

water.

Open the prism of the refractometer and clean the surfaces of both the measuring and

illuminating prisms with a suitable solvent (e.g., ethanol) and a lint-free tissue.

Using a clean Pasteur pipette, place 2-3 drops of the ethyl propyl sulfide sample onto

the surface of the measuring prism.

Close the prisms firmly.

Look through the eyepiece and turn the adjustment knob until the light and dark fields are

brought into view.

If a color fringe is visible, adjust the dispersion compensator until a sharp, black-and-white

dividing line is obtained.

Align this dividing line exactly with the crosshairs in the eyepiece.

Read the refractive index value from the scale. Record the value along with the

measurement temperature.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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